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Compound of Interest

Compound Name: WAY-328127

Cat. No.: B15600896 Get Quote

In-Depth Technical Guide: WAY-328127
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
WAY-328127 is a chemical compound with the following identifiers:
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Identifier Value

IUPAC Name

(3aR,4R,7S,7aS)-2-[(4-fluorophenyl)sulfonyl]-4-

(piperidin-1-yl)-hexahydro-1H-isoindole-7-

carboxamide

CAS Number 912784-67-9[1]

PubChem CID 17252686[1]

Molecular Formula C15H15FN2O2

Molecular Weight 274.29 g/mol [1]

InChI

InChI=1S/C15H15FN2O2/c16-12-6-8-14(9-7-

12)20(19)18-11-5-4-10(15(17)18)13(11)3-1-2-3-

13/h6-11,13H,1-5H2,

(H2,17,19)/t10-,11+,13+/m1/s1

SMILES
C1CCN(CC1)C2C3CCC(C3N(C2)S(=O)

(=O)C4=CC=C(C=C4)F)C(=O)N

Biological Activity and Experimental Data
Despite a comprehensive search of publicly available scientific literature and chemical

databases, no specific experimental data regarding the biological activity, binding affinities, or

in vitro/in vivo pharmacology of WAY-328127 could be identified. The mechanism of action and

the specific signaling pathways modulated by this compound are therefore not characterized in

the public domain.

General Experimental Workflow
While specific experimental protocols for WAY-328127 are not available, a general workflow for

the characterization of a novel chemical entity is presented below. This diagram illustrates a

typical sequence of experiments from initial screening to more detailed mechanistic studies.
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A generalized workflow for the preclinical evaluation of a chemical compound.

Disclaimer: The information provided in this document is based on publicly accessible data as

of the date of this report. The absence of detailed experimental data for WAY-328127 in the

public domain limits a comprehensive understanding of its biological effects and potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15600896?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600896?utm_src=pdf-body
https://www.benchchem.com/product/b15600896?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16480865/
https://pubmed.ncbi.nlm.nih.gov/16480865/
https://www.benchchem.com/product/b15600896#way-328127-iupac-name-and-chemical-identifiers
https://www.benchchem.com/product/b15600896#way-328127-iupac-name-and-chemical-identifiers
https://www.benchchem.com/product/b15600896#way-328127-iupac-name-and-chemical-identifiers
https://www.benchchem.com/product/b15600896#way-328127-iupac-name-and-chemical-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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